3-(azetidin-3-yl)-4-cyclopropyl-4H-1,2,4-triazole

• CAS RN: 1500689-80-4
• Molecular Formula: C8H12N4
• Molecular Weight: 164.2

Description

3-(Azetidin-3-yl)-4-cyclopropyl-4H-1,2,4-triazole, commonly known as ACT, is a cyclic organic compound that has been studied for its potential applications in scientific research. The compound has a unique structure, consisting of one nitrogen atom and three carbon atoms in a cyclic arrangement. It is a derivative of the heterocyclic compound 1,2,4-triazole, which is the basis of many pharmaceuticals and other compounds. ACT has been used in a number of research applications, including as a catalyst, a reagent, and a ligand.

Scientific Research Applications

ACT has been used in a number of scientific research applications. It has been used as a catalyst in the synthesis of a variety of organic compounds, including pharmaceuticals and other compounds. Additionally, it has been used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and other compounds. Furthermore, it has been used as a ligand in the synthesis of a variety of organometallic compounds, including catalysts and other compounds.

Mechanism of Action

The mechanism of action of ACT is not fully understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with a Lewis base. This complex then undergoes a reaction to form a new product. Additionally, it is believed that the compound can act as a catalyst, facilitating the reaction of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ACT have not been studied in detail. However, it is believed that the compound can have an effect on the activity of enzymes and other proteins. Additionally, it is believed that the compound can interact with DNA and other biomolecules. Furthermore, it is believed that the compound can act as an antioxidant, helping to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

ACT has a number of advantages when used in laboratory experiments. It is relatively stable and can be stored for long periods of time without significant degradation. Additionally, it is relatively easy to synthesize and can be synthesized in good yields. Furthermore, it is relatively non-toxic and has low environmental impact.
On the other hand, there are some limitations to using ACT in laboratory experiments. For example, the compound is relatively expensive and can be difficult to obtain. Additionally, it is not very soluble in water, which can limit its use in aqueous solutions. Finally, the compound can be volatile, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for the use of ACT in scientific research. One potential direction is the development of new catalysts and reagents based on the structure of ACT. Additionally, there is potential for the use of ACT in the synthesis of new pharmaceuticals and other compounds. Furthermore, there is potential for the use of ACT in the development of new biomolecules and other compounds. Finally, there is potential for the use of ACT in the development of new materials, such as polymers and other compounds.

Synthesis Methods

ACT can be synthesized through a variety of methods. One method involves the reaction of 4-chloro-1,2,4-triazole with cyclopropylmagnesium bromide in the presence of triethylamine. This reaction yields the desired product in good yields. Another method involves the reaction of 4-chloro-1,2,4-triazole with cyclopropylmagnesium chloride in the presence of triethylamine and ethyl bromoacetate. This reaction yields the desired product in good yields. Finally, ACT can be synthesized by the reaction of 4-chloro-1,2,4-triazole with cyclopropylmagnesium chloride and ethyl bromoacetate in the presence of anhydrous potassium carbonate.